Cas no 2227801-46-7 (rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227801-46-7
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6280462
• PubChem ID: 165637230
• Update Time: 2025-06-28

rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• 2227801-46-7
• rac-[(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1995764

• Inchi： 1S/C12H17ClN2/c1-7-4-8(5-10(13)15-7)11-9(6-14)12(11,2)3/h4-5,9,11H,6,14H2,1-3H3/t9-,11-/m1/s1
• InChI Key： CPNXCUIKMLYUDI-MWLCHTKSSA-N
• SMILES： ClC1=CC(=CC(C)=N1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227801-46-7)

In recent years, the compound rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227801-46-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and agrochemical applications. The unique structural features of this compound, including its cyclopropane ring and pyridine moiety, contribute to its biological activity and make it a valuable target for synthetic and medicinal chemistry studies.

Recent studies have focused on optimizing the synthesis of rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route that achieved >99% enantiomeric excess (ee) for the desired (1R,3R) isomer. This advancement is particularly significant as the stereochemistry of the cyclopropane ring has been shown to critically influence the compound's biological activity and metabolic stability.

Pharmacological investigations have revealed that this compound exhibits potent binding affinity to specific neurotransmitter receptors in the CNS. Molecular docking studies suggest that the cyclopropane moiety induces conformational constraints that enhance receptor binding, while the chloropyridine group contributes to π-π stacking interactions with aromatic residues in the binding pocket. These findings, published in ACS Chemical Neuroscience (2024), provide valuable insights for structure-activity relationship (SAR) optimization in drug discovery programs targeting neurological disorders.

In addition to its pharmaceutical applications, research has explored the use of 2227801-46-7 in agrochemical formulations. A 2024 study in Pest Management Science demonstrated that derivatives of this compound exhibit insecticidal activity against several economically important crop pests, with a novel mode of action that differs from conventional neonicotinoids. This discovery is particularly timely given the growing need for alternative pest control agents with reduced environmental impact.

Analytical characterization of rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine has been advanced through recent developments in chromatographic and spectroscopic techniques. A 2023 Analytical Chemistry publication described a robust HPLC-MS method for quantifying trace impurities in synthesized batches, which is critical for meeting regulatory requirements in pharmaceutical development. Furthermore, solid-state NMR studies have provided new insights into the compound's polymorphic behavior, which has implications for formulation development.

Ongoing research is investigating the metabolic fate of this compound in various biological systems. Preliminary results from in vitro hepatic microsome studies indicate that the primary metabolic pathways involve oxidation of the methyl groups and cleavage of the cyclopropane ring. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing the pharmacokinetic profile of derivatives.

In conclusion, rac-(1R,3R)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (2227801-46-7) represents a versatile chemical scaffold with significant potential in both pharmaceutical and agrochemical applications. Recent advances in synthetic methodology, biological evaluation, and analytical characterization have positioned this compound as an important focus of current research in chemical biology. Future studies will likely explore additional derivatives and formulations to fully exploit its therapeutic and agricultural potential while addressing challenges related to selectivity and environmental safety.